Cas no 5580-03-0 (Thioguanine hydrate)

Thioguanine hydrate structure
Thioguanine hydrate structure
Product name:Thioguanine hydrate
CAS No:5580-03-0
MF:C5H5N5S
MW:167.192
CID:2689539
PubChem ID:91669166

Thioguanine hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3,7-dihydropurine-6-thione,hydrate
    • 6H-PURINE-6-THIONE, 2-AMINO-1,9-DIHYDRO-, HYDRATE (2:1)
    • TIOGUANINE HEMIHYDRATE [WHO-DD]
    • THIOGUANINE [USP MONOGRAPH]
    • Thioguanine Hemihydrate
    • THIOGUANINE [ORANGE BOOK]
    • Thioguanine [USAN]
    • 5580-03-0
    • Thioguanine hydrate
    • UNII-FTK8U1GZNX
    • THIOGUANINE [VANDF]
    • FTK8U1GZNX
    • 2-Aminopurine-6-thiol hemihydrate
    • THIOGUANINE [USP-RS]
    • THIOGUANINE [USP IMPURITY]
    • Q27895847
    • TIOGUANINE [MART.]
    • Inchi: InChI=1S/2C5H5N5S.H2O/c2*6-5-9-3-2(4(11)10-5)7-1-8-3;/h2*1H,(H4,6,7,8,9,10,11);1H2
    • InChI Key: VOXBZHOHGGBLCQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 167.026566
  • Monoisotopic Mass: 167.026566
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 111

Experimental Properties

  • Density: 2.08
  • Melting Point: GREATER THAN 360 DEG C
  • Boiling Point: 555.4°Cat760mmHg
  • Flash Point: 289.7°C

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